Cas no 2248356-44-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate
• CAS No: 2248356-44-5
• MF: C₁₆H₉F₂NO₅
• MW: 333.243171453476
• CID: 6508915
• PubChem ID: 165719965
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2248356-44-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate
• EN300-6516936

• Inchi： 1S/C16H9F2NO5/c1-23-13-11(17)7-6-10(12(13)18)16(22)24-19-14(20)8-4-2-3-5-9(8)15(19)21/h2-7H,1H3
• InChI Key： BQAQWJDYQCRACW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F)OC

Computed Properties

• Exact Mass: 333.04487871g/mol
• Monoisotopic Mass: 333.04487871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate (CAS: 2248356-44-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate (CAS: 2248356-44-5) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines an isoindole-1,3-dione moiety with a difluorinated and methoxylated benzoate ester. This combination is believed to confer enhanced stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to produce high-purity batches of the compound for experimental use.

In vitro and in vivo studies have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate exhibits significant inhibitory effects on specific enzymatic pathways involved in inflammatory and proliferative diseases. For instance, preliminary data suggest that the compound may act as a potent modulator of kinase activity, with potential applications in oncology and autoimmune disorders. These findings are supported by molecular docking studies, which indicate strong binding affinities to target proteins.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound are currently underway. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive toxicological assessments are still required to ensure its safety for clinical use. Researchers are also exploring the potential for structural modifications to optimize efficacy and reduce any adverse effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,4-difluoro-3-methoxybenzoate represents a promising avenue for future drug development. Its unique chemical structure and demonstrated biological activity warrant further exploration, particularly in the context of targeted therapies for complex diseases. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.